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Compound of Interest

Compound Name: H-Phg-OH

Cat. No.: B554971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and chemical
formula of H-Phg-OH (L-Phenylglycine) and details the standard experimental protocols for
their verification. This document is intended to serve as a practical resource for researchers
engaged in the characterization of small molecules in drug discovery and development.

Core Data of H-Phg-OH

H-Phg-OH, chemically known as L-Phenylglycine, is a non-proteinogenic amino acid. Accurate
determination of its molecular weight and formula is fundamental for its use in research and
pharmaceutical applications.

Chemical Identity

Identifier Value

Chemical Name L-Phenylglycine

Synonyms H-Phg-OH, (S)-2-Amino-2-phenylacetic acid
CAS Number 2935-35-5[1][2][3][4][5]

Molecular Formula and Weight
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The elemental composition and corresponding molecular weight of H-Phg-OH are summarized

below.
Property Value
Molecular Formula CsHoaNO2[1][2][3][4][6]
Molecular Weight 151.16 g/mol [1][3][4][7]
Exact Mass 151.0633 g/mol [1]

Experimental Protocols for Verification

The verification of the molecular weight and formula of a compound like H-Phg-OH involves a
multi-technique approach to ensure accuracy. The primary methods employed are mass
spectrometry, elemental analysis, and Nuclear Magnetic Resonance (NMR) spectroscopy.

Workflow for Molecular Weight and Formula Verification

The logical flow for the comprehensive characterization of H-Phg-OH is depicted below.
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Verification Workflow

H-Phg-OH Sample

Mass Spectrometry Elemental Analysis NMR Spectroscopy
Molecular Weight Determination Empirical Formula Determination

Molecular Formula Confirmation Structural Elucidation

Verified H-Phg-OH
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Formula Verification Logic

Elemental Analysis

Empirical Formula

(e.g., CBHONO2) Mass Spectrometry

Empirical Formula Weight Molecular Weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Verification of H-Phg-OH Molecular
Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554971#h-phg-oh-molecular-weight-and-formula-
verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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